N,N-Diisopropyl-3-(2-methoxy-5-methylphenyl)-3-phenylpropan-1-amine fumarate

• IUPAC Name: (E)-but-2-enedioic acid;3-(2-methoxy-5-methylphenyl)-3-phenyl-N,N-di(propan-2-yl)propan-1-amine
• InChI: InChI=1S/C23H33NO.C4H4O4/c1-17(2)24(18(3)4)15-14-21(20-10-8-7-9-11-20)22-16-19(5)12-13-23(22)25-6;5-3(6)1-2-4(7)8/h7-13,16-18,21H,14-15H2,1-6H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key: GRLOWKNORGTWSK-WLHGVMLRSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C(CCN(C(C)C)C(C)C)C2=CC=CC=C2.C(=CC(=O)O)C(=O)O
• Isomeric SMILES: CC1=CC(=C(C=C1)OC)C(CCN(C(C)C)C(C)C)C2=CC=CC=C2.C(=C/C(=O)O)\C(=O)O
• Molecular Formula: C27H37NO5
• Molecular Weight: 455.6 g/mol
• CAS RN: 124935-89-3

Description

N,N-Diisopropyl-3-(2-methoxy-5-methylphenyl)-3-phenylpropan-1-amine fumarate is a chemical compound that belongs to the class of psychoactive substances known as phenethylamines. This compound is commonly referred to as 25I-NBOMe and is known for its hallucinogenic properties. In recent years, there has been a growing interest in the synthesis, mechanism of action, and potential applications of this compound in scientific research.

Mechanism of Action

The mechanism of action of N,N-Diisopropyl-3-(2-methoxy-5-methylphenyl)-3-phenylpropan-1-amine fumarate is not fully understood. However, it is believed to act as a partial agonist at the 5-HT2A receptor, which results in the activation of downstream signaling pathways. This activation leads to changes in brain activity and altered sensory perception.
Biochemical and Physiological Effects:
N,N-Diisopropyl-3-(2-methoxy-5-methylphenyl)-3-phenylpropan-1-amine fumarate has been shown to induce a range of biochemical and physiological effects in the body. These effects include changes in heart rate, blood pressure, and body temperature. This compound has also been shown to induce changes in brain activity, alter sensory perception, and induce hallucinations.

Advantages and Limitations for Lab Experiments

The use of N,N-Diisopropyl-3-(2-methoxy-5-methylphenyl)-3-phenylpropan-1-amine fumarate in lab experiments has several advantages and limitations. One advantage is that this compound has a high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the effects of hallucinogenic substances on the brain. However, one limitation is that this compound is highly potent and can be toxic at high doses, which makes it difficult to work with.

Future Directions

There are several future directions for research on N,N-Diisopropyl-3-(2-methoxy-5-methylphenyl)-3-phenylpropan-1-amine fumarate. One direction is to study the effects of this compound on other receptors in the brain to gain a better understanding of its mechanism of action. Another direction is to study the potential therapeutic applications of this compound for the treatment of psychiatric disorders such as depression and anxiety. Additionally, further research is needed to better understand the long-term effects of this compound on the brain and body.

Scientific Research Applications

N,N-Diisopropyl-3-(2-methoxy-5-methylphenyl)-3-phenylpropan-1-amine fumarate has been used in scientific research to study the effects of hallucinogenic substances on the brain. This compound has been shown to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. Studies have also shown that this compound can induce changes in brain activity and alter sensory perception.